Cas no 1494196-16-5 (2,2-dimethyl-4-(pyrrolidin-1-yl)butanenitrile)

• Product Name: 2,2-dimethyl-4-(pyrrolidin-1-yl)butanenitrile
• CAS No: 1494196-16-5
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 6131278
• PubChem ID: 65251258
• Update Time: 2024-01-13

2,2-dimethyl-4-(pyrrolidin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(pyrrolidin-1-yl)butanenitrile
• 1-Pyrrolidinebutanenitrile, α,α-dimethyl-
• EN300-1847144
• 1494196-16-5
• CS-0304993

• Inchi： 1S/C10H18N2/c1-10(2,9-11)5-8-12-6-3-4-7-12/h3-8H2,1-2H3
• InChI Key： DDAQPMAGLCDCOM-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(C)C#N)CCCC1

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 269.8±23.0 °C(Predicted)
• pka: 9.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines